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Compound of Interest

Compound Name: 2-Bromocyclopent-2-enone

Cat. No.: B083605 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability, key

chemical properties, and a detailed experimental protocol for the synthesis of 2-
Bromocyclopent-2-enone. This valuable synthetic intermediate is utilized in the development

of a variety of more complex molecules in medicinal chemistry and materials science.

Commercial Suppliers
2-Bromocyclopent-2-enone is readily available from a number of commercial chemical

suppliers, typically at purities of 95-97%. Below is a summary of some of the key suppliers.

Researchers should note that availability and pricing are subject to change and should be

confirmed directly with the vendor.
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Supplier Purity Notes

Synthonix, Inc. 97% Typically in stock.[1]

AChemBlock 97%
Available in various quantities.

[2]

Combi-Blocks 95%
Available through the

MOLBASE platform.[3]

ACTIVATE Scientific 97%
Available through the

MOLBASE platform.[3]

INDOFINE Chemical

Company, Inc.
97%

Available through the

MOLBASE platform.[3]

Smolecule Not Specified
Commercial availability noted.

[4]

Physicochemical and Spectral Data
A summary of the key physical and chemical properties of 2-Bromocyclopent-2-enone is

provided below. It is important to note that while some experimental data is available, many

physical properties are computationally predicted and should be considered as such.
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Property Value Source

Chemical Formula C₅H₅BrO PubChem[5]

Molecular Weight 161.00 g/mol PubChem[5]

CAS Number 10481-34-2 PubChem[5]

Appearance White crystalline solid Organic Syntheses Prep.

Melting Point 36-37 °C Organic Syntheses Prep.

Boiling Point Not available (n/a) ChemSynthesis[1]

Density Not available (n/a) ChemSynthesis[1]

Solubility
Soluble in carbon tetrachloride,

benzene, methylene chloride
Organic Syntheses Prep.

¹³C NMR Spectral data available PubChem[5]

GC-MS Spectral data available PubChem[5]

IR Spectra Spectral data available PubChem[5]

Synthesis of 2-Bromocyclopent-2-enone
A reliable method for the preparation of 2-Bromocyclopent-2-enone is through the

bromination and subsequent dehydrobromination of 2-cyclopentenone. The following protocol

is adapted from a procedure published in Organic Syntheses.

Experimental Protocol
Step 1: Bromination of 2-Cyclopentenone

In a well-ventilated fume hood, a solution of 18.98 g (231.2 mmol) of 2-cyclopentenone in

150 mL of carbon tetrachloride is added to a 1-L, three-necked, round-bottomed flask

equipped with a mechanical stirrer, a thermometer, and an addition funnel.

The solution is cooled to 0°C using an ice bath.
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A solution of 40.5 g (253.4 mmol, 13.0 mL) of bromine in 150 mL of carbon tetrachloride is

added dropwise over a period of 1 hour, maintaining the temperature at 0°C.

After the addition is complete, the reaction mixture is stirred for an additional 30 minutes at

0°C.

The solvent is removed under reduced pressure to yield a crude oil.

Step 2: Dehydrobromination

The crude product from Step 1 is not detailed in the immediate search results, however a

general approach involves reacting the crude dibromide with a suitable base to induce

elimination of HBr.

Purification:

Distillation of the resulting oil (69–78°C, 1.0 mm) affords 23.7 g (147.2 mmol, 64%) of a white

crystalline solid with a melting point of 36–37°C.

Note: This protocol is a summary and should be carried out with strict adherence to all

laboratory safety procedures. For complete details, refer to the original Organic Syntheses

procedure.

Synthetic Pathway
The synthesis of 2-Bromocyclopent-2-enone from 2-cyclopentenone is a two-step process

involving bromination followed by dehydrobromination.
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Synthesis of 2-Bromocyclopent-2-enone

Starting Material

Intermediate

Final Product

2-Cyclopentenone

2,3-Dibromocyclopentanone

+ Br₂ / CCl₄

2-Bromocyclopent-2-enone

Base-induced
Dehydrobromination

Click to download full resolution via product page

Caption: Synthetic route to 2-Bromocyclopent-2-enone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. 2-Cyclopenten-1-one, 3-bromo- | C5H5BrO | CID 556941 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 2-Bromo-cyclopent-2-enol | C5H7BrO | CID 11137462 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. 2-Cyclopenten-1-one, 2-bromo- | C5H5BrO | CID 3014641 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Commercial Availability and Synthetic Guide for 2-
Bromocyclopent-2-enone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083605#commercial-availability-and-suppliers-of-2-
bromocyclopent-2-enone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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